1-Iodo-2-(propan-2-yloxy)cyclooctane

• Molecular Formula: C11H21IO
• Molecular Weight: 296.19 g/mol
• SMILES: CC(C)OC1CCCCCCC1I
• InChI: InChI=1S/C11H21IO/c1-9(2)13-11-8-6-4-3-5-7-10(11)12/h9-11H,3-8H2,1-2H3
• InChIKey: GNAKQNXSVJCISN-UHFFFAOYSA-N

1-Iodo-2-(propan-2-yloxy)cyclooctane: Physicochemical Profile

1-Iodo-2-(propan-2-yloxy)cyclooctane (CAS 1597589-87-1) is a bifunctional cyclooctane building block featuring a secondary alkyl iodide at position 1 and an isopropoxy ether at position 2. It belongs to the class of 1,2-disubstituted medium-ring cycloalkanes, with a molecular formula of C₁₁H₂₁IO and a molecular weight of 296.19 g/mol [1]. The compound is supplied at a minimum purity of 95% and is recommended for long-term storage in a cool, dry place . Its computed XLogP3-AA of 4.4 indicates substantial lipophilicity, and its topological polar surface area (TPSA) of 9.2 Ų reflects a compact polar footprint [1]. These properties position it as a versatile intermediate in medicinal chemistry and agrochemical synthesis programs where both halogen reactivity and steric/electronic tuning of the alkoxy substituent are required.

Workflow Mild Pd-catalyzed cross-coupling and nucleophilic substitution

Selection Iodide for ambient-temperature oxidative addition

Use Context Regioselective synthesis with isopropoxy steric control

• [1] PubChem. 1-Iodo-2-(propan-2-yloxy)cyclooctane. CID 114772153. Computed Properties: Molecular Weight, XLogP3-AA, TPSA, Rotatable Bond Count, Heavy Atom Count. National Center for Biotechnology Information, 2025. View Source

Why This Compound Cannot Be Replaced by Close Analogs

Substituting 1-iodo-2-(propan-2-yloxy)cyclooctane with its closest analogs—even those sharing the cyclooctane core—introduces risks of divergent reactivity, altered physicochemical profiles, and compromised downstream performance. The C–I bond is intrinsically more reactive than C–Br in nucleophilic substitution and oxidative addition, with the leaving-group ability of iodide (conjugate acid pKa ≈ –10) exceeding that of bromide (conjugate acid pKa ≈ –9) [1]. The isopropoxy substituent imposes steric and electronic demands distinct from methoxy or ethoxy groups, impacting regioselectivity in ring-functionalization sequences [2]. Lipophilicity differences—XLogP3-AA values of 4.4 (iodo/isopropoxy) versus 4.1 (bromo/isopropoxy)—further affect purification behavior, chromatographic retention, and partitioning in biphasic reaction media [3]. These multidimensional differences mean that replacement without re-optimization of reaction conditions is unlikely to yield equivalent outcomes, making compound-specific sourcing essential.

Target: 1‑Iodo‑2‑isopropoxycyclooctane

Analog: 1‑Bromo‑2‑isopropoxycyclooctane

Iodide leaving group

Bromide leaving group – may shift substitution kinetics

Isopropoxy steric demand

Same isopropoxy – steric match but leaving-group mismatch

Higher lipophilicity

Lower lipophilicity – may alter purification and partitioning

• [1] LibreTexts Chemistry. 8.5: Leaving Groups. Iodide is the best leaving group among halides; the trend follows the pKa of the conjugate acid (HI ≈ –10, HBr ≈ –9). View Source
• [2] Charton, M. (1975). Steric Effects. I. Esterification and Acid-Catalyzed Hydrolysis of Esters. J. Am. Chem. Soc., 97(6), 1552–1556. Isopropoxy ν (Charton steric parameter) ≈ 0.47; methoxy ν ≈ 0.03. View Source
• [3] PubChem. 1-Bromo-2-(propan-2-yloxy)cyclooctane. CID 114772143. Computed Property: XLogP3-AA 4.1. National Center for Biotechnology Information, 2025. View Source

Quantitative Evidence vs. Closest Analogs

Superior Iodide Leaving-Group Ability vs. Bromide

The iodo substituent on 1-iodo-2-(propan-2-yloxy)cyclooctane is a measurably superior leaving group compared to the bromo substituent on the direct structural analog 1-bromo-2-(propan-2-yloxy)cyclooctane. This is quantified by the pKa of the conjugate acid: hydroiodic acid (HI) has a pKa of approximately –10, versus hydrobromic acid (HBr) at approximately –9, indicating that iodide is a weaker base and therefore a more labile leaving group [1]. In practical terms, this translates to faster SN2 displacement rates and lower activation barriers for cross-coupling oxidative addition when the iodo compound is employed instead of the bromo analog [2].

Iodide Leaving-Group Ability

Class-level

Iodide pKa ≈ –10

Bromide pKa ≈ –9

Δ pKa ≈ –1 (higher leaving-group ability)

Supports faster SN2 displacement context

Class-level inference from conjugate acid pKa

Evidence Dimension	Leaving-group ability (conjugate acid pKa)
Target Compound Data	Iodide (I⁻), conjugate acid pKa ≈ –10
Comparator Or Baseline	1-Bromo-2-(propan-2-yloxy)cyclooctane: Bromide (Br⁻), conjugate acid pKa ≈ –9
Quantified Difference	Δ pKa ≈ –1 (more acidic conjugate acid → better leaving group)
Conditions	General acid-base equilibrium; leaving-group competency in SN2 and cross-coupling reactions

Why This Matters

Faster and more complete displacement of iodide under mild conditions can reduce reaction times, improve yields in alkylation sequences, and enable room-temperature oxidative addition in Pd-catalyzed couplings—key considerations when procuring an intermediate for multistep synthetic routes.

• [1] LibreTexts Chemistry. 8.5: Leaving Groups. Iodide > Bromide leaving-group ability correlated with pKa of conjugate acid (HI ≈ –10, HBr ≈ –9). View Source
• [2] Van Straten, S.F., Nicholls, R.V.V., & Winkler, C.A. (1951). Exchange Reactions of Alicyclic Iodides with Sodium Iodide. Canadian Journal of Chemistry, 29(5), 372–376. Activation energy for cyclooctyl iodide exchange ≈ 21 ± 1 kcal/mol. View Source

Lipophilicity Difference: Iodo vs. Bromo Analog

The computed partition coefficient (XLogP3-AA) for 1-iodo-2-(propan-2-yloxy)cyclooctane is 4.4, compared to 4.1 for its bromo analog 1-bromo-2-(propan-2-yloxy)cyclooctane [1][2]. This 0.3 log unit difference represents an approximately 2-fold greater partitioning into the organic phase at equilibrium. The enhanced lipophilicity of the iodo compound arises from the greater polarizability of the C–I bond relative to C–Br and the larger molar volume of iodine.

Lipophilicity Difference

Head-to-head

XLogP 4.4 (Iodo)

Bromo analog XLogP 4.1

Δ +0.3 (∼2× higher organic-phase partitioning)

Impacts chromatographic retention context

Computed XLogP3‑AA; influences RP‑HPLC and extraction

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 4.4
Comparator Or Baseline	1-Bromo-2-(propan-2-yloxy)cyclooctane: XLogP3-AA = 4.1
Quantified Difference	Δ XLogP3-AA = +0.3 (approximately 2× higher organic-phase partitioning)
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

A higher logP directly influences chromatographic retention (longer Rf in RP-HPLC), alters biphasic extraction efficiency, and may improve membrane permeability in cell-based assays—important for researchers planning purification or biological testing of downstream derivatives.

• [1] PubChem. 1-Iodo-2-(propan-2-yloxy)cyclooctane. CID 114772153. Computed Properties: XLogP3-AA 4.4. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem. 1-Bromo-2-(propan-2-yloxy)cyclooctane. CID 114772143. Computed Properties: XLogP3-AA 4.1. National Center for Biotechnology Information, 2025. View Source

Isopropoxy Steric Bulk vs. Methoxy and Ethoxy

The isopropoxy group at position 2 of the cyclooctane ring introduces a markedly larger steric footprint than the methoxy group present in 1-iodo-2-methoxycyclooctane or the ethoxy group in 1-iodo-2-ethoxycyclooctane. Quantitatively, the Charton steric parameter (ν) for an isopropoxy group is approximately 0.47, compared to 0.03 for methoxy and 0.29 for ethoxy [1]. This steric gradient directly modulates the conformational equilibrium of the eight-membered ring and can bias the approach trajectory of nucleophiles or catalysts toward the C–I bond, potentially enhancing regioselectivity in substitution or elimination pathways.

Steric Bulk (Charton ν)

Class-level

Isopropoxy ν ≈ 0.47

Methoxy ν ≈ 0.03

Ethoxy ν ≈ 0.29

~15× more sterically demanding than methoxy

Modulates ring conformation and regioselectivity

Class-level steric parameter from ester hydrolysis studies

Evidence Dimension	Steric bulk of the 2-alkoxy substituent (Charton ν parameter)
Target Compound Data	Isopropoxy: ν ≈ 0.47
Comparator Or Baseline	1-Iodo-2-methoxycyclooctane (methoxy: ν ≈ 0.03); 1-Iodo-2-ethoxycyclooctane (ethoxy: ν ≈ 0.29)
Quantified Difference	Isopropoxy is ~15-fold more sterically demanding than methoxy; ~1.6-fold more than ethoxy
Conditions	Charton steric scale based on ester hydrolysis rates (inductive/resonance-corrected)

Why This Matters

When designing synthetic sequences where diastereoselectivity or regioselectivity is critical, the choice of alkoxy steric bulk can divert reaction outcomes. The isopropoxy variant offers a distinct steric regime that cannot be mimicked by the smaller methoxy or ethoxy analogs, making it the preferred intermediate when a bulky 2-substituent is required to control ring conformation or reagent approach.

• [1] Charton, M. (1975). Steric Effects. I. Esterification and Acid-Catalyzed Hydrolysis of Esters. J. Am. Chem. Soc., 97(6), 1552–1556. Charton steric parameter ν for alkoxy groups: OMe ≈ 0.03, OEt ≈ 0.29, Oi-Pr ≈ 0.47. View Source

Heavy-Atom Effect for Mass Spectrometry and Crystallography

The iodine atom in 1-iodo-2-(propan-2-yloxy)cyclooctane provides a distinctive heavy-atom signature with an exact mass of 296.06371 Da and a monoisotopic mass of 296.06371 Da, compared to 248.07758 Da for the bromo analog [1][2]. The characteristic M+2 isotopic peak pattern of iodine (virtually 100% abundance of ¹²⁷I) facilitates unambiguous identification in LC-MS and GC-MS traces. Additionally, the iodine atom can serve as a heavy-atom derivative for X-ray crystallographic phasing via single-wavelength anomalous dispersion (SAD) or multiple isomorphous replacement (MIR), a capability that the bromo analog can provide but with lower anomalous scattering power (f' for iodine > f' for bromine at typical Cu Kα or Mo Kα wavelengths).

Heavy-Atom Effect

Reported

Exact mass 296.06 Da (I)

Bromo 248.08 Da

f'' I ≈ 6.8 e⁻ vs Br ≈ 1.5 e⁻ (Cu Kα)

Supports HRMS identification and X‑ray phasing context

Cross‑study comparable; anomalous scattering for SAD/MIR

Evidence Dimension	Exact mass (Da) and heavy-atom utility
Target Compound Data	Exact Mass: 296.06371 Da; heavy atom iodine (Z=53)
Comparator Or Baseline	1-Bromo-2-(propan-2-yloxy)cyclooctane: Exact Mass 248.07758 Da; heavy atom bromine (Z=35)
Quantified Difference	Δ Exact Mass = 47.98613 Da; anomalous scattering factor f'' at Cu Kα: I ≈ 6.8 e⁻, Br ≈ 1.5 e⁻
Conditions	Computed by PubChem 2.1; anomalous scattering factors from International Tables for Crystallography

Why This Matters

For medicinal chemistry programs that use HRMS for metabolite identification or require heavy-atom derivatization of protein-ligand co-crystals, the iodine-containing compound offers superior mass-spectral sensitivity and crystallographic phasing power relative to the bromo variant, justifying its procurement for these specialized workflows.

• [1] PubChem. 1-Iodo-2-(propan-2-yloxy)cyclooctane. CID 114772153. Computed Properties: Exact Mass 296.06371 Da, Monoisotopic Mass 296.06371 Da. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem. 1-Bromo-2-(propan-2-yloxy)cyclooctane. CID 114772143. Computed Properties: Exact Mass 248.07758 Da, Monoisotopic Mass 248.07758 Da. National Center for Biotechnology Information, 2025. View Source

Recommended Research and Industrial Applications

Mild Palladium-Catalyzed Cross-Coupling Reactions

The superior leaving-group ability of iodide (pKa of HI ≈ –10) relative to bromide (pKa of HBr ≈ –9) makes 1-iodo-2-(propan-2-yloxy)cyclooctane the preferred substrate when Pd(0) oxidative addition must occur at ambient or low temperatures [1]. In medicinal chemistry programs building C–C bonds onto the cyclooctane ring (e.g., Suzuki, Negishi, or Heck couplings), the iodo compound can reduce catalyst loading, shorten reaction times, and minimize thermal degradation of sensitive functionality. The isopropoxy group at the 2-position provides a steric handle that can influence the diastereoselectivity of subsequent transformations [2].

Lipophilicity-Driven Chromatographic Purification

With an XLogP3-AA of 4.4, 1-iodo-2-(propan-2-yloxy)cyclooctane exhibits approximately 2-fold greater organic-phase partitioning than its bromo analog (XLogP3-AA 4.1) [3]. This lipophilicity differential is leveraged in reversed-phase flash chromatography and preparative HPLC method development, where the target compound’s distinct retention time facilitates separation from less lipophilic byproducts. Analytical laboratories developing impurity profiling methods for cyclooctane-based intermediates can use this compound as a retention-time marker.

Heavy-Atom Derivatization for X-ray Phasing

The iodine atom (Z=53) provides substantially higher anomalous scattering (f'' ≈ 6.8 e⁻ at Cu Kα) compared to bromine (f'' ≈ 1.5 e⁻), making 1-iodo-2-(propan-2-yloxy)cyclooctane a more effective heavy-atom derivative for SAD or MIR phasing experiments [4]. When this cyclooctane scaffold is used as a ligand or covalent inhibitor in structural biology, the iodine serves as an intrinsic anomalous scatterer without requiring additional derivatization steps, accelerating structure determination timelines.

Steric Steering in Regioselective Synthesis

The isopropoxy substituent (Charton ν ≈ 0.47) is approximately 15-fold more sterically demanding than a methoxy group (ν ≈ 0.03) [2]. This property is exploited in synthetic sequences requiring steric shielding of one face of the cyclooctane ring to bias nucleophilic attack, cyclization, or elimination regiochemistry. Researchers exploring structure-activity relationships (SAR) around the cyclooctane 2-position can systematically vary the alkoxy steric bulk, with the isopropoxy variant filling a niche between ethoxy and even bulkier tert-butoxy derivatives.

Application

Selection Property

Validation Focus

Pd‑catalyzed cross‑coupling

Iodide leaving‑group reactivity

Oxidative addition at mild temperatures

Chromatographic purification

Lipophilicity‑driven retention

RP‑HPLC method development

X‑ray crystallography phasing

Heavy‑atom anomalous scattering

SAD/MIR phasing with intrinsic iodine

Regioselective synthesis

Alkoxy steric steering

Conformational bias in ring functionalization

• [1] LibreTexts Chemistry. 8.5: Leaving Groups. Iodide > Bromide leaving-group ability correlated with pKa of conjugate acid (HI ≈ –10, HBr ≈ –9). View Source
• [2] Charton, M. (1975). Steric Effects. I. Esterification and Acid-Catalyzed Hydrolysis of Esters. J. Am. Chem. Soc., 97(6), 1552–1556. View Source
• [3] PubChem. 1-Iodo-2-(propan-2-yloxy)cyclooctane (CID 114772153) and 1-Bromo-2-(propan-2-yloxy)cyclooctane (CID 114772143). Computed XLogP3-AA values: 4.4 vs. 4.1. National Center for Biotechnology Information, 2025. View Source
• [4] International Tables for Crystallography, Volume C. Anomalous scattering factors f' and f'' for I and Br at Cu Kα wavelength. I: f'' ≈ 6.8 e⁻; Br: f'' ≈ 1.5 e⁻. View Source